Cas no 73599-13-0 (Cinncassiol B)

• Product name: Cinncassiol B
• CAS No: 73599-13-0
• MF: C₂₀H₃₂O₈
• MW: 400.463287353516
• CID: 2672417

Cinncassiol B Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-18-hydroxyryanodol
• Cinncassiol B
• C17648

• Inchi： 1S/C20H32O8/c1-10-5-6-16(24)13(3)8-18(26)14(4)15(23,11(2)7-21)9-17(13,25)20(14,27)19(16,28-18)12(10)22/h10-12,21-27H,5-9H2,1-4H3/t10-,11?,12+,13-,14+,15-,16-,17+,18-,19+,20+/m0/s1
• InChI Key： LIGPZBKBGCJTGC-VSDDQSBZSA-N
• SMILES： O1[C@]2(C[C@@]3(C)[C@]4(CC[C@H](C)[C@H]([C@@]14[C@@]1([C@]3(C[C@](C(C)CO)([C@@]12C)O)O)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 777
• Topological Polar Surface Area: 151

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids